Cas no 1058232-82-8 (2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide)

• Product Name: 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide
• CAS No: 1058232-82-8
• MF: C₁₈H₁₅FN₄O₂
• MW: 338.335706949234
• CID: 6205846
• PubChem ID: 25884642
• Update Time: 2025-10-05

2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide
• 1058232-82-8
• F5228-0766
• AKOS024501410
• 2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-(pyridin-3-ylmethyl)acetamide
• 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(pyridin-3-ylmethyl)acetamide

• Inchi： 1S/C18H15FN4O2/c19-15-5-3-14(4-6-15)16-8-18(25)23(12-22-16)11-17(24)21-10-13-2-1-7-20-9-13/h1-9,12H,10-11H2,(H,21,24)
• InChI Key： JFLSBNNYJYELQL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(N(C=N1)CC(NCC1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 338.11790390g/mol
• Monoisotopic Mass: 338.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide

Comprehensive Analysis of 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide (CAS No. 1058232-82-8)

In recent years, the compound 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide (CAS No. 1058232-82-8) has garnered significant attention in the pharmaceutical and biochemical research communities. This molecule, characterized by its unique pyrimidine and pyridine backbone, is a subject of intense study due to its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a fluorophenyl group and an acetamide moiety, as these functional groups are often associated with bioactive properties.

The CAS No. 1058232-82-8 compound is frequently discussed in the context of kinase inhibitors and enzyme modulation, topics that are highly relevant in modern medicinal chemistry. With the rise of personalized medicine and targeted therapies, molecules like 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide are being explored for their ability to interact with specific biological pathways. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the efficacy and safety of novel compounds.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide?" Preliminary studies suggest that it may exhibit activity against certain protein kinases, which are critical in regulating cellular processes. This makes it a candidate for further investigation in diseases where kinase dysregulation is a hallmark, such as certain types of cancers and inflammatory conditions.

Another area of interest is the synthetic route for CAS No. 1058232-82-8. Organic chemists are keen on optimizing its production to ensure high yield and purity, which are essential for preclinical and clinical studies. The compound's structure-activity relationship (SAR) is also a hot topic, as researchers aim to modify its scaffold to enhance potency or reduce off-target effects. This is particularly important in the era of fragment-based drug design, where small molecules are systematically optimized for better pharmacokinetic profiles.

From a commercial perspective, 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide is often listed in catalogs of specialty chemicals used in research. Suppliers highlight its high purity and stability, which are critical for reproducible experimental results. The demand for such compounds is driven by academic institutions, pharmaceutical companies, and biotech startups engaged in high-throughput screening and lead optimization programs.

In summary, CAS No. 1058232-82-8 represents a promising scaffold in medicinal chemistry. Its combination of a fluorophenyl group, pyrimidine core, and acetamide linker offers multiple avenues for chemical modification and biological evaluation. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics, addressing unmet medical needs in oncology, immunology, and beyond.